Cas no 1261771-55-4 (3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine)

• Product Name: 3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine
• CAS No: 1261771-55-4
• MF: C₂₀H₁₂F₇N
• MW: 399.304809570313
• CID: 4924222
• Update Time: 2025-06-09

3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine

• Inchi： 1S/C20H12F7N/c1-11-16(12-4-2-6-14(8-12)19(22,23)24)10-28-18(21)17(11)13-5-3-7-15(9-13)20(25,26)27/h2-10H,1H3
• InChI Key： GKKXGFVUWAFPGV-UHFFFAOYSA-N
• SMILES： FC1C(C2C=CC=C(C(F)(F)F)C=2)=C(C)C(=CN=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 518
• XLogP3: 6.7
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine

3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine (CAS No. 1261771-55-4): An Overview

3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine (CAS No. 1261771-55-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include two trifluoromethyl groups and a fluorine atom, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine is particularly noteworthy due to its potential to modulate biological targets with high specificity and affinity. The presence of the trifluoromethyl groups imparts significant lipophilicity and metabolic stability, which are crucial properties for optimizing the pharmacokinetic profile of drug candidates. Additionally, the fluorine atom can enhance the binding affinity of the molecule to its target, thereby improving its therapeutic efficacy.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. Research has shown that the introduction of fluorine atoms can significantly alter the electronic and steric properties of a molecule, leading to improved pharmacological profiles. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of fluorinated pyridines in enhancing the potency and selectivity of small molecule inhibitors against specific protein targets.

3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine has been explored in several preclinical studies for its potential as an inhibitor of specific enzymes and receptors. One notable application is its use as an inhibitor of kinases, which are key enzymes involved in various cellular signaling pathways. Kinase inhibitors have shown promise in treating a wide range of diseases, including cancer, inflammatory disorders, and autoimmune conditions.

A recent study conducted by a team of researchers at a leading pharmaceutical company demonstrated that 3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The compound was found to effectively block the activation of this kinase, leading to a significant reduction in tumor growth in both in vitro and in vivo models. These findings suggest that this compound could be a promising lead for further development as an anticancer agent.

Beyond its potential as a kinase inhibitor, 3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine has also been investigated for its ability to modulate other biological targets. For example, it has shown activity as an antagonist of certain G protein-coupled receptors (GPCRs), which are important therapeutic targets for conditions such as pain and neurological disorders. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibited high affinity and selectivity for a specific GPCR subtype, making it a valuable tool for exploring the pharmacology of this receptor class.

The synthetic route to produce 3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine is well-documented in the literature. The synthesis typically involves several steps, including the formation of key intermediates such as substituted pyridines and trifluoromethylated aryl compounds. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound, which is essential for its potential commercialization as a pharmaceutical agent.

In conclusion, 3,5-Bis(3-(trifluoromethyl)phenyl)-2-fluoro-4-methylpyridine (CAS No. 1261771-55-4) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound holds significant potential to contribute to the discovery and development of novel therapeutics for various diseases.